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Pyrocatechol sulfate (PCTS) is a phenolic sulfate metabolite with the chemical formula C₆H₆O₅S and a

molecular weight of 190.17 g/mol [1] [2]. Its CAS Number is 4918-96-1 [1] [2].

The table below summarizes its known applications and biological relevance:

Aspect Description

Biological Role Potential urinary biomarker for kidney function, dialysis clearance, whole grain

consumption, and coffee intake [1].

Food
Association

Associated with intake of specific foods like berries; its level is also influenced by

the gut microbiome [1].

Regulatory
Functions

In conjunction with other phenolic sulfates, it helps regulate biological functions

related to brain health and cardiac cell rhythm [1].

Analytical
Application

Serves as a substrate for the enzyme sulfatase. Sulfatase catalyzes the conversion

of PCTS back to pyrocatechol (PCT), a reaction utilized in designing sensing
assays [3].
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While a protocol for sulfation is not available, recent research details a fluorometric sensing method that uses

PCTS to detect sulfatase enzyme activity [3].

Sensing Mechanism: The assay is based on the principle that sulfatase enzyme hydrolyzes the
sulfate ester bond in non-fluorescent PCTS, releasing pyrocatechol (PCT) [3].

Fluorescence Generation: The released PCT readily reacts with (3-Aminopropyl)trimethoxysilane
(DAMO) to form highly fluorescent silicon nanoparticles (Si NPs) [3]. Thus, the presence of sulfatase

leads to a turn-on fluorescence signal.
Assay Performance: This method is reported to be simple, with a clear mechanism, and offers high

sensitivity and selectivity for sulfatase. It has a linear detection range of 0.2–60 U/L and a detection
limit of 0.12 U/L [3].

The following diagram illustrates the workflow of this sulfatase activity assay:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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